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Compound of Interest

Compound Name: 3-(Hexyloxy)propylamine

Cat. No.: B103770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3-(Hexyloxy)propylamine, a versatile bifunctional molecule featuring both an

ether linkage and a primary amine group.[1] This unique structure imparts amphiphilic

characteristics, making it a valuable intermediate in various chemical syntheses.[1]

Understanding its physical and chemical properties is crucial for its effective application in

research, development, and industrial processes.

Core Physicochemical Data
The following table summarizes the key quantitative physicochemical properties of 3-
(Hexyloxy)propylamine gathered from various sources. Discrepancies in reported values are

noted, which may arise from different experimental conditions or measurement techniques.
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Property Value Source(s)

Molecular Formula C9H21NO [2][3][4][5][6]

Molecular Weight 159.27 g/mol [1][2][3][4][6]

IUPAC Name 3-hexoxypropan-1-amine [2][6]

CAS Number 16728-61-3 [1][2][3]

Appearance Colorless to light yellow liquid [4]

Odor Amine-like [4]

Boiling Point Approx. 200 - 210 °C [4]

229.7 °C at 760 mmHg [5][6]

Density Approx. 0.84 g/cm³ [4]

0.851 g/cm³ [5][6]

Solubility in Water Slightly soluble [4]

Flash Point Approx. 78 °C [4]

79.4 °C [5]

Vapor Pressure Low [4]

pH Basic [4]

Mandatory Safety and Hazard Information
3-(Hexyloxy)propylamine is classified as a hazardous substance. It is harmful if swallowed

and causes severe skin burns and eye damage.[2] Appropriate personal protective equipment,

including gloves, protective clothing, and eye/face protection, should be worn when handling

this chemical.[7] Store in a cool, dry, and well-ventilated area away from heat sources and

oxidizing agents.[4]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://ayalytical.com/methods/astm-d93/
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://store.astm.org/d0093-20.html
https://store.astm.org/d4052-22.html
https://precisionlubrication.com/articles/flash-point-testing/
https://store.astm.org/d1120-17.html
https://ayalytical.com/methods/astm-d93/
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://store.astm.org/d0093-20.html
https://precisionlubrication.com/articles/flash-point-testing/
https://ayalytical.com/methods/astm-d93/
https://precisionlubrication.com/articles/flash-point-testing/
https://store.astm.org/d1120-17.html
https://ayalytical.com/methods/astm-d93/
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://store.astm.org/d0093-20.html
https://store.astm.org/d0093-20.html
https://store.astm.org/d0093-20.html
https://store.astm.org/d4052-22.html
https://precisionlubrication.com/articles/flash-point-testing/
https://store.astm.org/d0093-20.html
https://store.astm.org/d4052-22.html
https://precisionlubrication.com/articles/flash-point-testing/
https://store.astm.org/d0093-20.html
https://store.astm.org/d0093-20.html
https://store.astm.org/d4052-22.html
https://store.astm.org/d0093-20.html
https://store.astm.org/d0093-20.html
https://www.benchchem.com/product/b103770?utm_src=pdf-body
https://ayalytical.com/methods/astm-d93/
https://ayalytical.com/astm-d7777/
https://store.astm.org/d0093-20.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following are detailed methodologies for determining the key physicochemical properties of

3-(Hexyloxy)propylamine, based on standardized testing protocols.

Determination of Boiling Point (ASTM D1120 / OECD
103)
The equilibrium boiling point is determined by heating a sample of 3-(Hexyloxy)propylamine
under controlled conditions at atmospheric pressure.

Apparatus: A 100-mL round-bottom flask with a short neck and a side-entering tube for a

thermometer or thermocouple, a water-cooled reflux condenser, and a heat source (e.g.,

electric heating mantle) are required.[8]

Procedure: A 60 mL sample of the liquid is placed in the flask with a few boiling chips.[8] The

flask is connected to the reflux condenser, and the thermometer/thermocouple is positioned

so that the bulb is centered in the flask, just above the bottom.[8] The sample is heated at a

steady rate until it boils. The temperature is recorded when it remains constant for a set

period, indicating that equilibrium has been reached.[1][8][9][10][11] This temperature is the

observed boiling point.

Correction: The observed boiling point is corrected to standard atmospheric pressure (101.3

kPa).

Determination of Density (ASTM D4052)
The density of liquid 3-(Hexyloxy)propylamine can be accurately measured using a digital

density meter.

Apparatus: A digital density meter equipped with an oscillating U-tube is used.[5][12][13][14]

[15]

Procedure: The instrument is calibrated with a reference standard of known density. A small

volume of the sample (approximately 1-2 mL) is then injected into the thermostatically

controlled U-tube.[14][15] The instrument measures the change in the oscillation frequency

of the U-tube caused by the sample's mass.[7][15] This frequency change is then used to

calculate the density of the sample.[7]
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Data Reporting: The density is typically reported in g/cm³ or kg/m ³ at a specified

temperature.[5]

Determination of Water Solubility (OECD 105)
The water solubility of 3-(Hexyloxy)propylamine can be determined using the flask method,

which is suitable for substances with solubilities above 10⁻² g/L.[16][17][18]

Apparatus: A constant temperature water bath, flasks with stoppers, a centrifuge (if

necessary), and an analytical method to quantify the concentration of the substance in water.

Procedure: An excess amount of 3-(Hexyloxy)propylamine is added to a flask containing

purified water. The flask is then agitated in the constant temperature bath (preferably at 20

°C) for a sufficient time to reach equilibrium (saturation).[16][17][18] After equilibrium is

reached, the mixture is allowed to stand, and if necessary, centrifuged or filtered to separate

the undissolved substance. The concentration of 3-(Hexyloxy)propylamine in the clear

aqueous phase is then determined by a suitable analytical technique (e.g., chromatography).

Data Reporting: The water solubility is reported as the mass concentration of the substance

in the saturated aqueous solution.[16]

Determination of Flash Point (ASTM D93)
The flash point is determined using a Pensky-Martens closed-cup tester.[2][3][4][6][19][20][21]

Apparatus: A manual or automated Pensky-Martens closed-cup apparatus, which consists of

a test cup, a lid with an ignition source, a stirrer, and a heating source.[3]

Procedure: The test cup is filled with the sample to a specified level.[3] The lid is placed on

the cup, and the sample is heated at a controlled rate while being continuously stirred.[3] At

regular temperature intervals, the stirring is stopped, and an ignition source is applied to the

vapor space above the liquid.[3] The flash point is the lowest temperature at which the

application of the ignition source causes the vapors of the sample to ignite.[3]

Logical Workflow for Physicochemical Property
Determination
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The following diagram illustrates a logical workflow for the characterization of the

physicochemical properties of a chemical substance like 3-(Hexyloxy)propylamine.

Workflow for Physicochemical Property Determination
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Caption: Logical workflow for determining physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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